Cas no 53587-33-0 ((4-Hydroxy-3-methoxyphenyl)acetic-2,2-d2 Acid)

• Product Name: (4-Hydroxy-3-methoxyphenyl)acetic-2,2-d2 Acid
• CAS No: 53587-33-0
• MF: C₉H₁₀O₄
• MW: 184.185626506805
• CID: 938772
• PubChem ID: 90473265
• Update Time: 2025-04-19

(4-Hydroxy-3-methoxyphenyl)acetic-2,2-d2 Acid Chemical and Physical Properties

Names and Identifiers

• 4-hydroxy-3-methoxyphenylacetic-2,2-d2 acid
• Lindstrom, B., et al.: J. Labelled Compd., 10, 187 (1974)
• Homovanillic acid-d2
• 53587-33-0
• HY-N0384S1
• (4-Hydroxy-3-methoxyphenyl)acetic-2,2-d2 Acid
• F91014
• CS-0256308

• Inchi： 1S/C9H10O4/c1-13-8-4-6(5-9(11)12)2-3-7(8)10/h2-4,10H,5H2,1H3,(H,11,12)/i5D2
• InChI Key： QRMZSPFSDQBLIX-BFWBPSQCSA-N
• SMILES： O(C)C1=C(C=CC(=C1)C([2H])([2H])C(=O)O)O

Computed Properties

• Exact Mass: 184.07
• Monoisotopic Mass: 184.07
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 66.8A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols